N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-(2-cyclohexyl-2-hydroxyethyl)-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C20H25NO3/c22-19(16-7-2-1-3-8-16)13-21-20(23)14-24-18-11-10-15-6-4-5-9-17(15)12-18/h4-6,9-12,16,19,22H,1-3,7-8,13-14H2,(H,21,23)
• InChI Key: KCHOKYMLJJIDOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CNC(=O)COC2=CC3=CC=CC=C3C=C2)O
• Molecular Formula: C20H25NO3
• Molecular Weight: 327.4 g/mol

Description

N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide, also known as NCHE-NAP, is a synthetic compound with a variety of applications in scientific research. NCHE-NAP is used in many different types of experiments as a tool to study the effects of various compounds on biological systems. It is a non-toxic compound that has been shown to be effective in a variety of laboratory experiments. NCHE-NAP can be used to study the effects of various compounds on cellular metabolism, protein expression, gene expression, and other biochemical processes.

Scientific Research Applications

N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide has a variety of applications in scientific research. It is used to study the effects of various compounds on cellular metabolism, protein expression, gene expression, and other biochemical processes. It is also used to study the effects of various compounds on the structure and function of proteins, as well as the effects of various compounds on the structure and function of cells. N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide is also used to study the effects of various compounds on the structure and function of tissues and organs.

Mechanism of Action

The mechanism of action of N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide is not fully understood. However, it is believed that the compound binds to proteins in the cell and modifies their structure and function. It is also believed that N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide modulates the activity of certain enzymes involved in cellular metabolism and gene expression.
Biochemical and Physiological Effects
N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of certain enzymes involved in cellular metabolism and gene expression. It has also been shown to modulate the expression of certain proteins involved in the regulation of cell growth and differentiation. Additionally, N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide has been shown to affect the structure and function of proteins involved in the regulation of cellular processes such as apoptosis and cell cycle progression.

Advantages and Limitations for Lab Experiments

N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide has several advantages for lab experiments. It is a non-toxic compound that is easily synthesized and can be used in a variety of experiments. Additionally, it has been shown to be effective in a variety of laboratory experiments. However, there are some limitations to using N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide in laboratory experiments. For example, it is not a very specific compound and can bind to a variety of proteins and enzymes, making it difficult to determine the exact mechanism of action.

Future Directions

There are several potential future directions for the use of N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide in scientific research. One potential direction is the use of N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide to study the effects of various compounds on the structure and function of proteins involved in the regulation of cell growth and differentiation. Additionally, N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide could be used to study the effects of various compounds on the regulation of cell cycle progression and apoptosis. Another potential direction is the use of N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide to study the effects of various compounds on gene expression and protein expression. Additionally, N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide could be used to study the effects of various compounds on the structure and function of tissues and organs. Finally, N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide could be used to study the effects of various compounds on the structure and function of cells.

Synthesis Methods

N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide is synthesized from a variety of reagents and catalysts. The synthesis of N-(2-cyclohexyl-2-hydroxyethyl)-2-(naphthalen-2-yloxy)acetamide involves the reaction of an amide, such as 2-cyclohexyl-2-hydroxyethyl acetamide, with a naphthalen-2-yloxyacetamide. The reaction is typically carried out in a solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF). The reaction is typically performed at room temperature and can be completed in a few hours.